molecular formula C12H14BBr2FO2 B6297349 2,4-Dibromo-5-fluorophenylboronic acid pincol ester CAS No. 2121512-02-3

2,4-Dibromo-5-fluorophenylboronic acid pincol ester

Cat. No. B6297349
CAS RN: 2121512-02-3
M. Wt: 379.86 g/mol
InChI Key: RCBWOFXGVZQBON-UHFFFAOYSA-N
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Description

2,4-Dibromo-5-fluorophenylboronic acid pincol ester is a chemical compound with the molecular weight of 379.86 . It is a type of pinacol boronic ester, which are highly valuable building blocks in organic synthesis .


Synthesis Analysis

Pinacol boronic esters, including 2,4-Dibromo-5-fluorophenylboronic acid pincol ester, can be synthesized through various borylation approaches . Protodeboronation of alkyl boronic esters is not well developed, but catalytic protodeboronation of these esters can be achieved using a radical approach .


Molecular Structure Analysis

The IUPAC name for this compound is 2-(2,4-dibromo-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . The InChI code is 1S/C12H14BBr2FO2/c1-11(2)12(3,4)18-13(17-11)7-5-10(16)9(15)6-8(7)14/h5-6H,1-4H3 .


Chemical Reactions Analysis

Pinacol boronic esters are used in various chemical reactions. They can be converted into a broad range of functional groups . These transformations include oxidations, aminations, halogenations, and CC-bond-formations such as alkenylations, alkynylations, and arylations .


Physical And Chemical Properties Analysis

The compound is a solid and should be stored in an inert atmosphere at 2-8°C . The molecular weight of the compound is 379.86 .

Scientific Research Applications

Suzuki–Miyaura Coupling

“2,4-Dibromo-5-fluorophenylboronic acid pincol ester” is a type of organoboron reagent. Organoboron reagents are widely used in Suzuki–Miyaura (SM) cross-coupling, which is a popular method for forming carbon-carbon bonds. The success of SM coupling is due to the mild and functional group tolerant reaction conditions, the stability of organoboron reagents, and their rapid transmetalation with palladium (II) complexes .

Hydrolysis Studies

Phenylboronic pinacol esters, such as “2,4-Dibromo-5-fluorophenylboronic acid pincol ester”, are known to undergo hydrolysis. The rate of this reaction is influenced by the substituents in the aromatic ring and the pH of the solution. This property is important when considering these compounds for pharmacological purposes .

Mechanism of Action

The mechanism of action of pinacol boronic esters in chemical reactions often involves the Suzuki–Miyaura coupling . This is a type of palladium-catalyzed cross coupling reaction, which is used to synthesize organic compounds.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .

Future Directions

As a valuable building block in organic synthesis, the use of pinacol boronic esters, including 2,4-Dibromo-5-fluorophenylboronic acid pincol ester, is expected to continue to expand. Future research may focus on developing more efficient synthesis methods and exploring new applications in organic synthesis .

properties

IUPAC Name

2-(2,4-dibromo-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14BBr2FO2/c1-11(2)12(3,4)18-13(17-11)7-5-10(16)9(15)6-8(7)14/h5-6H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCBWOFXGVZQBON-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2Br)Br)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14BBr2FO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.86 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-Dibromo-5-fluorophenylboronic acid pincol ester

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